(+)-Tranylcypromine Hydrochloride
Overview
Description
(+)-Tranylcypromine Hydrochloride is a useful research compound. Its molecular formula is C9H12ClN and its molecular weight is 169.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Metabolic Studies : "(+)-Tranylcypromine Hydrochloride" has been synthesized with deuterium labeling for application in metabolic studies, helping to understand its fragmentation processes during mass spectrometry (Kang & Hong, 1985).
Clinical Use for Depression : This compound has been widely used as a nonhydrazine monoamine oxidase inhibitor in treating depression. Its history, pharmacology, clinical toxicology, and effectiveness in various types of depression have been reviewed (Atkinson & Ditman, 1965).
Neurotoxicity in Cerebral Organoids : Tranylcypromine has shown neurotoxic effects in human-induced pluripotent stem cell-derived brain organoids, affecting neurons and astrocytes, and suppressing certain gene activities (Huang et al., 2017).
Application in Parkinson's Disease : Low doses of the (+)-isomer of tranylcypromine have been effective in Parkinson's disease treatment, particularly for its ability to inhibit monoamine oxidase without causing adverse hypertensive reactions (Reynolds, Riederer, & Sandler, 1981).
Dopamine Deamination Inhibition : The compound totally inhibited brain monoamine oxidase in rats, leading to increased dopamine and noradrenaline concentrations, highlighting its potential in neurological research (Green et al., 1977).
Multiple Neuropharmacological Effects : Beyond monoamine oxidase inhibition, tranylcypromine increases brain trace amines and affects GABA(B)-receptors and phospholipid metabolism, providing insights into its multifaceted role in treating depression (Frieling & Bleich, 2006).
Serotonin Concentration Effects : Its effects on serotonin (5-HT) levels in the brain have been studied, showing that chronic treatment increases extracellular 5-HT concentration, which may correlate with its clinical antidepressant effects (Ferrer & Artigas, 1994).
Isomer-Specific Effects : The different isomers of tranylcypromine exhibit varied clinical efficacy and side effects, with implications for their use in treating depression (Escobar, Schiele, & Zimmermann, 1974).
Impact on Monoamine Oxidase Inhibition : Tranylcypromine's inhibitory effects on cytochrome P450 enzymes have been evaluated, which is crucial for understanding drug interactions and side effects (Salsali, Holt, & Baker, 2004).
Therapeutic Efficacy in Schizophrenia : Its combination with chlorpromazine showed improvement in chronic schizophrenic patients with negative symptoms, suggesting its potential in complex psychiatric conditions (Bucci, 2004).
properties
IUPAC Name |
(1S)-2-phenylcyclopropan-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N.ClH/c10-9-6-8(9)7-4-2-1-3-5-7;/h1-5,8-9H,6,10H2;1H/t8?,9-;/m0./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPEFMSTTZXJOTM-MTFPJWTKSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)C2=CC=CC=C2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](C1C2=CC=CC=C2)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1986-47-6, 4548-34-9 | |
Record name | Tranylcypromine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (1S,2R)-2-phenylcyclopropan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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